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Introduction

Propionic acid (PA) is a versatile three-carbon carboxylic acid with significant commercial
value. It is widely utilized as a preservative in food and animal feed, owing to its ability to inhibit
the growth of mold and some bacteria.[1][2][3] Beyond its role as a preservative, propionic
acid serves as a crucial chemical intermediate in the synthesis of polymers (e.g., cellulose
acetate propionate), plastics, pharmaceuticals, pesticides, and perfumes.[1][4][5][6] While
traditionally produced via petrochemical routes, there is a growing industrial and consumer-
driven interest in bio-based propionic acid produced through microbial fermentation.[6][7][8]
This shift is motivated by concerns over fossil fuel dependency and a preference for
sustainable, renewable manufacturing processes.[7][8]

Fermentative production utilizes microorganisms, primarily from the genus Propionibacterium
(recently reclassified into Acidipropionibacterium and others), to convert renewable feedstocks
into propionic acid.[7][9] Key challenges in biotechnological production include the relatively
slow growth rate of the bacteria, end-product inhibition which limits final product concentration,
and the formation of by-products like acetic and succinic acids that complicate downstream
processing.[6][10] Overcoming these hurdles through strain development, metabolic
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engineering, and process optimization is critical for making bio-based propionic acid
economically competitive with its petrochemical counterpart.[7]

Key Microorganisms for Propionic Acid Production

The most effective and widely studied microorganisms for propionic acid production are from
the genus Propionibacterium. These bacteria are Gram-positive, non-motile, facultative
anaerobes known for their unique metabolism.[9]

o Propionibacterium acidipropionici: This species is frequently reported as one of the highest
producers of propionic acid.[11] For instance, P. acidipropionici ATCC 4875 has been
identified as a superior strain for high-yield production.[11][12] Metabolic engineering efforts,
such as knocking out the acetate kinase gene, have been employed to create mutants with
increased acid tolerance and the ability to achieve high final concentrations in fed-batch
fermentations.[13]

» Propionibacterium freudenreichii: Also a prominent producer, this species is used in various
industrial applications, including the production of Swiss cheese and vitamin B12.[1][10][11]
Strains of P. freudenreichii have been engineered to enhance production; for example, by
overexpressing phosphoenolpyruvate carboxylase to direct more carbon flux towards
propionate synthesis.[11][14]

o Other Engineered Microbes: Beyond Propionibacterium, other organisms like Escherichia
coli and Pseudomonas putida have been metabolically engineered for propionic acid
production, offering potential advantages in terms of growth rate and genetic tractability.[11]
[15][16]

Biochemical Pathway and Process Overview

Propionic acid is primarily produced by Propionibacterium via the Wood-Werkman cycle, a
metabolic pathway that converts pyruvate into propionic acid.[11] This pathway is
energetically efficient and central to the organism's anaerobic metabolism.[9]

Caption: The Wood-Werkman cycle for propionic acid production.

The overall industrial process can be visualized as a sequence of upstream, fermentation, and
downstream stages.
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Industrial Propionic Acid Fermentation Workflow
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Caption: High-level workflow for industrial propionic acid production.
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Quantitative Data and Performance

The efficiency of propionic acid fermentation is measured by its titer (final concentration, g/L),

yield (g of product per g of substrate), and productivity (g of product per L per hour). These

parameters vary significantly based on the microbial strain, substrate, and fermentation

strategy.

Table 1: Fermentation Performance with Different Carbon Sources

. Carbon Fermenta ] Yield Productiv  Referenc
Strain . Titer (g/L) .
Source(s) tion Mode (g/g) ity (g/L-h) e
72
o HCD Fed-
acidiprop  Glucose >55 - 2.23 [17]
L Batch
ionici
P. HCD
acidipropio  Glucose Sequential ~40 ~0.44 2.98 [17]
nici Batch
P.
acidipropio  Glycerol Batch 30.52 0.51 0.23 [18]
nici
P.
Glucose/Gl
acidipropio Fed-Batch 51.75 0.52 0.39 [18]
o ycerol (4:1)
nici
P.
o ) Corn Mash  Optimized
acidipropio - 0.60 0.50 [12]
o (ECM) Batch
nici
Whe
P. Y
) Lactose &
freudenreic Batch 24.80 - - [19]
- Crude
hii
Glycerol
Engineere
dP. Glycerol Fed-Batch 34.93 - - [20]
jensenii
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| Engineered P. putida | 1,2-Propanediol | Fed-Batch | 46.5]0.96 | 1.55 |[15] |

HCD: High Cell Density; ECM: Enzymatically Treated Corn Mash

Table 2: Comparison of Propionic Acid Production by Different Propionibacterium Strains on
Lactose Medium

. Propionic Acid Acetic Acid .
Strain P/A Ratio Reference

(9/L) (g/L)
A.

. . .. =—A43 ~1.8 ~2.4 [21]
acidipropionici

P.

. ~3.5 ~1.8 ~1.9 [21]
cyclohexanicum
P. freudenreichii ~4.2 ~1.6 ~2.6 [21]
A. jensenii ~3.8 ~2.0 ~1.9 [21]

| A. thoenii | ~4.3 | ~1.8 | ~2.4 |[21] |

Experimental Protocols
Protocol 1: Inoculum Preparation for Propionibacterium

Objective: To prepare a healthy, active seed culture for inoculation into a production bioreactor.
Materials:

» Selected Propionibacterium strain (e.g., P. acidipropionici ATCC 4875)

Sodium Lactate Agar (or appropriate growth medium as recommended by culture collection)

Semi-synthetic liquid medium (e.g., containing sodium lactate, yeast extract, phosphates)[21]

Sterile serum bottles or flasks

Anaerobic chamber or gas generator packs
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e |ncubator at 30-32°C

Procedure:

Strain Revival: Revive the lyophilized or frozen stock culture according to the supplier's
instructions. Streak the culture onto a sodium lactate agar plate.

 Incubation: Incubate the plate anaerobically at 30°C for 5-7 days, or until colonies are well-
formed.

» First Pre-culture: Aseptically pick a single, well-isolated colony and transfer it to a sterile tube
or flask containing 10-50 mL of liquid medium.

e Anaerobic Growth: Incubate the liquid culture at 30°C for 48-72 hours under anaerobic or
microaerophilic conditions with gentle agitation.[21]

e Second Pre-culture (Scaling up): Transfer the first pre-culture into a larger volume of fresh
sterile medium (typically a 5-10% v/v inoculation). For example, transfer 50 mL of the first
pre-culture into 450 mL of fresh medium in a sterile bottle.

e Final Incubation: Incubate the second pre-culture under the same conditions for another 24-
48 hours, or until it reaches the late exponential growth phase. This culture is now ready to
be used as the inoculum for the main fermentation.

Protocol 2: Laboratory-Scale Fed-Batch Fermentation

Objective: To produce a high titer of propionic acid using a fed-batch strategy to mitigate
substrate and product inhibition.

Materials & Equipment:

Laboratory-scale bioreactor (e.g., 2-5 L) with pH, temperature, and agitation control.

Sterile basal fermentation medium (e.g., containing yeast extract, salts).

Sterile concentrated feed solution (e.g., 500 g/L glucose/glycerol mixture).[18]

Sterile pH control agent (e.g., NHaOH, NaOH).[18]
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e Prepared Propionibacterium inoculum (from Protocol 1).
 Peristaltic pumps for feeding and base addition.
Procedure:

» Bioreactor Preparation: Prepare and sterilize the bioreactor containing the initial volume of
basal medium.

 Inoculation: Aseptically inoculate the bioreactor with the seed culture (e.g., 10% v/v).

¢ Initial Batch Phase:

o

Set the temperature to 30-32°C.

[¢]

Maintain pH at a setpoint, for example, 6.5-7.0, via automated addition of the base
solution.[11][18]

[¢]

Maintain anaerobic conditions by sparging with N2 gas.

[¢]

Set agitation to a low speed (e.g., 100-150 rpm) to ensure homogeneity without damaging
cells.

o Fed-Batch Phase Initiation: Once the initial carbon source is nearly depleted (as determined
by offline analysis or online indicators like a sudden rise in pH), begin the feeding phase.

o Feeding Strategy:

o Continuously or intermittently feed the concentrated carbon source solution into the
bioreactor at a pre-determined rate. A common strategy is to maintain the substrate
concentration at a low, non-inhibitory level.

o A constant feed rate of the carbon source (e.g., glucose/glycerol mixture) has been shown
to be effective.[18]

o Sampling and Monitoring: Aseptically withdraw samples at regular intervals (e.g., every 12
hours) to measure cell density (ODsoo), substrate concentration, and concentrations of
propionic, acetic, and succinic acids.[18]
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» Termination: Continue the fermentation until the production rate significantly decreases or
the desired product concentration is reached. A typical duration can be 144 hours or more.
[22]

Protocol 3: Quantification of Organic Acids by HPLC

Objective: To accurately measure the concentration of propionic acid and major by-products
in fermentation broth.

Materials & Equipment:

High-Performance Liquid Chromatography (HPLC) system with a UV detector.

 lon-exchange or reversed-phase C18 column suitable for organic acid analysis (e.g.,
Supelcogel C-610H).[21]

e Syringe filters (0.22 pm).

e Centrifuge.

o Mobile phase (e.g., dilute H3POa4 or potassium dihydrogen phosphate buffer).[21][23]
e Analytical standards for propionic, acetic, succinic, and lactic acids.

Procedure:

e Sample Preparation:

[¢]

Collect a 1-2 mL sample from the bioreactor.

[¢]

Centrifuge the sample at high speed (e.g., 10,000 x g for 10 min) to pellet cells and other
solids.[21]

[¢]

Carefully collect the supernatant.

[e]

Filter the supernatant through a 0.22 pum syringe filter into an HPLC vial.[21]

o Standard Curve Preparation: Prepare a series of standards of known concentrations for each
organic acid to be quantified. Dilute the standards in the same matrix as the samples if
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possible (e.g., fresh fermentation medium).

e HPLC Analysis:
o Set up the HPLC method. Example conditions:

» Column: Supelcogel C-610H (30 cm x 7.8 mm)[21]
= Mobile Phase: 0.1% HsPO4[21]
» Flow Rate: 0.5 mL/min[21]
s Column Temperature: 30°C[21]
» Detection: UV at 210 nm[21]
» |njection Volume: 10-20 L

o Data Analysis:

o Run the standards to generate a calibration curve (peak area vs. concentration) for each
acid. The curve should have a high correlation coefficient (rz2 > 0.99).

o Run the prepared fermentation samples.

o Calculate the concentration of each organic acid in the samples by comparing their peak
areas to the standard curve.

Strain Improvement Strategies

Enhancing the performance of producer strains is crucial for economic viability. This often
involves increasing product tolerance, yield, and productivity while reducing by-product
formation.
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Workflow for Strain Improvement
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Caption: A typical workflow for developing improved propionic acid producing strains.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Propionic acid - Wikipedia [en.wikipedia.org]

2. Propanoic Acid: Properties, Production, Applications, and Analysis - Creative Proteomics
[creative-proteomics.com]

4. Emerging Industrial Applications of Propionic Acid [eureka.patsnap.com]
5. dow.com [dow.com]
6. propionix.ru [propionix.ru]

7. Fermentative production of propionic acid: prospects and limitations of microorganisms
and substrates - ProQuest [proquest.com]

8. Fermentative production of propionic acid: prospects and limitations of microorganisms
and substrates - PubMed [pubmed.ncbi.nlm.nih.gov]

9. mdpi.com [mdpi.com]
10. ramauniversity.ac.in [ramauniversity.ac.in]

11. Propionic Acid: Method of Production, Current State and Perspectives - PMC
[pmc.ncbi.nlm.nih.gov]

12. scilit.com [scilit.com]

13. Engineering Propionibacterium acidipropionici for enhanced propionic acid tolerance and
fermentation - PubMed [pubmed.ncbi.nim.nih.gov]

14. researchgate.net [researchgate.net]

15. High-Yield Production of Propionate from 1,2-Propanediol by Engineered Pseudomonas
putida KT2440, a Robust Strain with Highly Oxidative Capacity - PubMed
[pubmed.ncbi.nim.nih.gov]

16. Construction of a novel anaerobic pathway in Escherichia coli for propionate production -
PMC [pmc.ncbi.nim.nih.gov]

© 2026 BenchChem. All rights reserved. 11/13 Tech Support


https://www.benchchem.com/product/b10760051?utm_src=pdf-custom-synthesis#bc-rfq
https://en.wikipedia.org/wiki/Propionic_acid
https://www.creative-proteomics.com/resource/propanoic-acid-properties-production-application-analysis.htm
https://www.creative-proteomics.com/resource/propanoic-acid-properties-production-application-analysis.htm
https://www.slideshare.net/slideshow/propionic-acid-productiiiiiiiiiiionpptx/265203684
https://eureka.patsnap.com/report-emerging-industrial-applications-of-propionic-acid
https://www.dow.com/en-us/pdp.propionic-acid-industrial-grade.377582z.html
https://propionix.ru/f/bioproizvodstvo_propionovoj_kisloty_obzor.pdf
https://www.proquest.com/openview/05da45a2e0b4ccaf9e9467d464795405/1?pq-origsite=gscholar&cbl=54065
https://www.proquest.com/openview/05da45a2e0b4ccaf9e9467d464795405/1?pq-origsite=gscholar&cbl=54065
https://pubmed.ncbi.nlm.nih.gov/34410439/
https://pubmed.ncbi.nlm.nih.gov/34410439/
https://www.mdpi.com/2311-5637/3/2/21
https://www.ramauniversity.ac.in/online-study-material/faculty_sciences/bscbiotechnology/iv-semester/industrialfermentation/lecture-6.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC7416123/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7416123/
https://www.scilit.com/publications/c9f46c9804d427cd99f5df6900d58175
https://pubmed.ncbi.nlm.nih.gov/19530125/
https://pubmed.ncbi.nlm.nih.gov/19530125/
https://www.researchgate.net/publication/262734151_Metabolic_engineering_of_Propionibacterium_freudenreichii_Effect_of_expressing_phosphoenolpyruvate_carboxylase_on_propionic_acid_production
https://pubmed.ncbi.nlm.nih.gov/36511719/
https://pubmed.ncbi.nlm.nih.gov/36511719/
https://pubmed.ncbi.nlm.nih.gov/36511719/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5391575/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5391575/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10760051?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

e 17. High cell density propionic acid fermentation with an acid tolerant strain of
Propionibacterium acidipropionici | Semantic Scholar [semanticscholar.org]

e 18. austinpublishinggroup.com [austinpublishinggroup.com]
e 19. researchgate.net [researchgate.net]

o 20. researchgate.net [researchgate.net]

e 21. mdpi.com [mdpi.com]

o 22.researchgate.net [researchgate.net]

o 23. researchgate.net [researchgate.net]

o To cite this document: BenchChem. [Application Notes: Propionic Acid Fermentation for
Industrial Applications]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10760051/docs#application-notes-propionic-acid-
fermentation-for-industrial-applications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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